Cas no 2138046-75-8 (4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol)

4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol is a cyclohexenol derivative featuring a 1,3-thiazole substituent, which imparts unique reactivity and potential biological activity. The presence of the ethyl group at the 4-position enhances steric and electronic properties, while the conjugated cyclohexen-1-ol scaffold offers versatility in synthetic applications. The thiazole moiety contributes to its utility as an intermediate in pharmaceutical and agrochemical research, particularly in the development of heterocyclic compounds. This compound's structural features make it suitable for further functionalization, enabling the exploration of structure-activity relationships in medicinal chemistry. Its stability and defined stereochemistry facilitate precise modifications for targeted applications.

4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol structure

2138046-75-8 structure

Product Name:4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol

CAS No:2138046-75-8

MF:C₁₁H₁₅NOS

MW:209.307901620865

CID:5852144

PubChem ID:165787987

Update Time:2025-06-08

4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

- 4-ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol
- EN300-1155997
- 2138046-75-8
- 4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol
- Inchi： 1S/C11H15NOS/c1-2-9-3-5-11(13,6-4-9)10-7-12-8-14-10/h3,5,7-9,13H,2,4,6H2,1H3
- InChI Key： NBMDUTAWELUKOU-UHFFFAOYSA-N
- SMILES： S1C=NC=C1C1(C=CC(CC)CC1)O

Computed Properties

Exact Mass: 209.08743528g/mol
Monoisotopic Mass: 209.08743528g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 61.4Å²

4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1155997-0.05g	4-ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol	2138046-75-8	0.05g	$1188.0	2023-06-09
Enamine	EN300-1155997-0.1g	4-ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol	2138046-75-8	0.1g	$1244.0	2023-06-09
Enamine	EN300-1155997-0.25g	4-ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol	2138046-75-8	0.25g	$1300.0	2023-06-09
Enamine	EN300-1155997-0.5g	4-ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol	2138046-75-8	0.5g	$1357.0	2023-06-09
Enamine	EN300-1155997-1.0g	4-ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol	2138046-75-8	1g	$1414.0	2023-06-09
Enamine	EN300-1155997-2.5g	4-ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol	2138046-75-8	2.5g	$2771.0	2023-06-09
Enamine	EN300-1155997-5.0g	4-ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol	2138046-75-8	5g	$4102.0	2023-06-09
Enamine	EN300-1155997-10.0g	4-ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol	2138046-75-8	10g	$6082.0	2023-06-09

4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol Related Literature

1. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Additional information on 4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol

Research Briefing on 4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol (CAS: 2138046-75-8)

In recent years, the compound 4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol (CAS: 2138046-75-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexenol and thiazole moieties, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activities, and potential clinical applications.

The synthesis of 4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and transition metal-catalyzed cyclization, to achieve stereoselective synthesis. These advancements are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies. The compound's structural features, particularly the presence of the thiazole ring, contribute to its stability and bioavailability, making it a viable candidate for further drug development.

Pharmacological studies have revealed that 4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol exhibits notable activity against a range of biological targets. In vitro assays demonstrate its efficacy as a modulator of specific enzyme pathways, particularly those involved in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that the compound can inhibit key pro-inflammatory cytokines, positioning it as a potential therapeutic agent for conditions such as rheumatoid arthritis and multiple sclerosis. Additionally, its interaction with neuronal receptors highlights its potential in addressing cognitive disorders like Alzheimer's disease.

In vivo studies have further corroborated the compound's therapeutic potential. Animal models treated with 4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol showed significant reduction in disease markers, with minimal adverse effects. These results underscore the compound's favorable pharmacokinetic profile, including its ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies. Researchers are now exploring its synergistic effects with existing drugs to enhance therapeutic outcomes and reduce dosage requirements.

Despite these promising findings, challenges remain in the clinical translation of 4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol. Issues such as long-term toxicity, metabolic stability, and formulation optimization need to be addressed. Ongoing research is focused on conducting comprehensive toxicology studies and developing novel delivery systems to mitigate these challenges. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression through the drug development pipeline.

In conclusion, 4-Ethyl-1-(1,3-thiazol-5-yl)cyclohex-2-en-1-ol (CAS: 2138046-75-8) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities make it a valuable subject for further investigation. As research continues to unravel its full potential, this compound may pave the way for innovative treatments in inflammatory and neurodegenerative diseases, addressing unmet medical needs in these areas.